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Compound of Interest

Compound Name: 4-Hexen-2-one

Cat. No.: B14682572 Get Quote

Technical Guide: (E)-hex-4-en-2-one
For Researchers, Scientists, and Drug Development Professionals

Chemical Identification
This section provides the fundamental identification parameters for the chemical compound of

interest.

Identifier Value Reference

Common Name (E)-hex-4-en-2-one

IUPAC Name (E)-hex-4-en-2-one [1]

CAS Number 25659-22-7 [1]

Molecular Formula C6H10O [1]

Molecular Weight 98.14 g/mol [1]

Synonyms
4-Hexen-2-one, Methylallyl

acetone, (4E)-4-Hexen-2-one
[1]

Physicochemical Properties
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A summary of the key physicochemical properties of (E)-hex-4-en-2-one is presented below.

These properties are crucial for understanding its behavior in various experimental and

biological contexts.

Property Value Reference

Boiling Point 138.5±0.0 °C at 760 mmHg [2]

Density 0.8±0.1 g/cm³ [2]

Flash Point 34.4±0.0 °C [2]

LogP 1.09 [2]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of (E)-hex-4-en-2-

one would be presented here. This would include, but not be limited to, reaction conditions,

purification techniques such as distillation or chromatography, and analytical methods like

NMR, IR, and mass spectrometry for characterization.

Logical Workflow for Compound Analysis
The following diagram illustrates a typical workflow for the analysis of a chemical compound

like (E)-hex-4-en-2-one.
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Caption: A generalized workflow for the synthesis, analysis, and application of (E)-hex-4-en-2-

one.
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Signaling Pathways
This section would typically feature diagrams and detailed descriptions of any known signaling

pathways in which (E)-hex-4-en-2-one or its metabolites are involved. This would be

particularly relevant for drug development professionals, outlining the mechanism of action or

potential off-target effects.

At present, detailed signaling pathway information for (E)-hex-4-en-2-one is not readily

available in the public domain and would require dedicated literature research or experimental

investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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